Cas no 1000775-18-7 (Aceticacid, 2,2,2-trifluoro-, 6-quinolinyl ester)

Aceticacid, 2,2,2-trifluoro-, 6-quinolinyl ester structure
1000775-18-7 structure
Product Name:Aceticacid, 2,2,2-trifluoro-, 6-quinolinyl ester
CAS No:1000775-18-7
MF:C11H6F3NO2
MW:241.166053295135
CID:97671
PubChem ID:29949726
Update Time:2025-04-18

Aceticacid, 2,2,2-trifluoro-, 6-quinolinyl ester Chemical and Physical Properties

Names and Identifiers

    • Aceticacid, 2,2,2-trifluoro-, 6-quinolinyl ester
    • quinolin-6-yl 2,2,2-trifluoroacetate
    • (QUINOLIN-6-YL) 2,2,2-TRIFLUOROACETATE
    • AG-D-04170
    • CTK3J8495
    • SureCN6859157
    • 2,2,2-Trifluoroacetic acid 6-quinolinyl ester
    • Quinolin-6-yl trifluoroacetate
    • 1000775-18-7
    • SCHEMBL6859157
    • Acetic acid, 2,2,2-trifluoro-, 6-quinolinyl ester
    • DTXSID90652411
    • Inchi: 1S/C11H6F3NO2/c12-11(13,14)10(16)17-8-3-4-9-7(6-8)2-1-5-15-9/h1-6H
    • InChI Key: VSHPSUYOQMHUET-UHFFFAOYSA-N
    • SMILES: FC(C(=O)OC1C=CC2C(=CC=CN=2)C=1)(F)F

Computed Properties

  • Exact Mass: 241.03506292g/mol
  • Monoisotopic Mass: 241.03506292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.412±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 266.0±35.0 ºC (760 Torr),
  • Flash Point: 114.6±25.9 ºC,
  • Solubility: Very slightly soluble (0.17 g/l) (25 º C),
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